Cas no 2487552-34-9 (Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3',5'-dihexadecanoate)

• Product Name: Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3',5'-dihexadecanoate
• CAS No: 2487552-34-9
• MF: C₄₄H₇₂FN₅O₅
• MW: 770.071395874023
• CID: 6969846
• PubChem ID: 155685198
• Update Time: 2025-08-13

Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3',5'-dihexadecanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24823077
• 2487552-34-9
• Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3',5'-dihexadecanoate
• SCHEMBL30045604

• Inchi： 1S/C44H72FN5O5/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-38(51)53-34-44(6-3)36(33-37(55-44)50-35-47-40-41(46)48-43(45)49-42(40)50)54-39(52)32-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h3,35-37H,4-5,7-34H2,1-2H3,(H2,46,48,49)/t36-,37+,44+/m0/s1
• InChI Key： TWCFPECICOTWRL-UWDIBOHVSA-N
• SMILES： FC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@](C#C)(COC(CCCCCCCCCCCCCCC)=O)O1)OC(CCCCCCCCCCCCCCC)=O)N

Computed Properties

• Exact Mass: 769.55174858Da
• Monoisotopic Mass: 769.55174858Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 55
• Rotatable Bond Count: 35
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 131Ų